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Compound of Interest

Compound Name: 3-Fluoro-o-xylene

Cat. No.: B1295157 Get Quote

An in-depth technical guide on the safety and handling of 3-Fluoro-o-xylene is presented for

researchers, scientists, and drug development professionals. This document provides a

comprehensive overview of the compound's hazards, safe handling procedures, and

emergency response protocols, with quantitative data summarized for clarity and key

procedures visualized.

Chemical Identification and Properties
3-Fluoro-o-xylene, also known as 1-Fluoro-2,3-dimethylbenzene, is a fluorinated aromatic

hydrocarbon. Its fundamental identification and physical properties are summarized below.

Identifier Value Source

Chemical Name 3-Fluoro-o-xylene

Synonyms 1-Fluoro-2,3-dimethylbenzene

CAS Number 452-64-2

Molecular Formula C₈H₉F

Molecular Weight 124.16 g/mol

Appearance Colorless liquid

Boiling Point 145-146 °C (293-294.8 °F)

Flash Point 33 °C (91.4 °F) - closed cup

Density 1.002 g/cm³
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Hazard Identification and Classification
3-Fluoro-o-xylene is classified as a hazardous substance. The following table summarizes its

GHS classification.

Hazard Class Hazard Category

Flammable liquids Category 3

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity — single exposure

(Respiratory system)
Category 3

Signal Word: Warning

Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 3-
Fluoro-o-xylene.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.
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Recommended Personal Protective Equipment (PPE) Specific Recommendations

Eye/Face Protection Skin Protection

Wear safety glasses with side-shields (or goggles).

Respiratory Protection

Handle with impervious gloves (e.g., Nitrile rubber). 
Wear appropriate protective clothing.

Body Protection

Use a full-face respirator with multi-purpose combination cartridges 
if engineering controls are inadequate.

Complete suit protecting against chemicals.

Safe Handling Procedures Safe Storage Conditions

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep away from sources of ignition - No smoking.

Use in a well-ventilated area (fume hood).

Keep container tightly closed.

Store in a dry and well-ventilated place.

Store in a cool place.

Store away from incompatible materials (e.g., strong oxidizing agents).
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Spill Occurs

Ensure personal protection (wear appropriate PPE).

Remove all sources of ignition.

Evacuate personnel to safe areas.

Prevent further leakage or spillage if safe to do so.

Contain and collect spillage with non-combustible absorbent material 
(e.g., sand, earth, diatomaceous earth, vermiculite).

Place in a suitable, closed container for disposal.

Dispose of according to local regulations.
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Preparation Phase

Execution Phase

Post-Experiment Phase

Conduct Risk Assessment

Prepare and verify functionality of fume hood

Assemble all necessary PPE

Prepare spill kit and emergency contact information

Don appropriate PPE

Transfer 3-Fluoro-o-xylene inside the fume hood

Perform experimental procedure

Monitor for any signs of exposure or release

Quench and work-up reaction as required

Segregate and label waste appropriately

Decontaminate work area and equipment

Remove PPE and wash hands thoroughly
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To cite this document: BenchChem. [Safety and handling of 3-Fluoro-o-xylene MSDS].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295157#safety-and-handling-of-3-fluoro-o-xylene-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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